Cas no 1228376-68-8 (4-Amino-2-chloro-5-fluorobenzonitrile)

• Product Name: 4-Amino-2-chloro-5-fluorobenzonitrile
• CAS No: 1228376-68-8
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• MDL: MFCD11110982
• CID: 1025332
• PubChem ID: 53421073
• Update Time: 2025-10-30

4-Amino-2-chloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-5-fluorobenzonitrile
• AK-79656
• ANW-44875
• BD227881
• CTK8B4379
• FT-0687052
• KB-36263
• SureCN2476965
• TYJHYNUQJBQPQF-UHFFFAOYSA-N
• FCH889105
• 4401AA
• Benzonitrile, 4-amino-2-chloro-5-fluoro-
• AX8227881
• ST24023270
• DB-062102
• MFCD11110982
• A890940
• DTXSID50697727
• SCHEMBL2476965
• 1228376-68-8
• DS-17721
• AMY28364
• SY034700
• CS-0100435
• Benzonitrile, 4-?amino-?2-?chloro-?5-?fluoro-
• I11023
• AKOS006306419

• MDL： MFCD11110982
• Inchi： 1S/C7H4ClFN2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2H,11H2
• InChI Key： TYJHYNUQJBQPQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=C1)N)F

Computed Properties

• Exact Mass: 170.0047040g/mol
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

4-Amino-2-chloro-5-fluorobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 4-Amino-2-chloro-5-fluorobenzonitrile

4-Amino-2-chloro-5-fluorobenzonitrile: A Comprehensive Overview

4-Amino-2-chloro-5-fluorobenzonitrile, with the CAS number 1228376-68-8, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group (-NH₂), a chlorine atom, a fluorine atom, and a nitrile group (-CN), which confer it with distinctive chemical properties and reactivity.

The synthesis of 4-Amino-2-chloro-5-fluorobenzonitrile typically involves multi-step processes that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly reducing the reaction time and energy consumption.

In terms of applications, 4-Amino-2-chloro-5-fluorobenzonitrile has been extensively studied for its potential as an intermediate in drug discovery. Its ability to undergo various nucleophilic substitutions and condensation reactions makes it a valuable building block for constructing complex molecular architectures. For example, studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are often critical components of bioactive molecules.

Moreover, the compound's electronic properties make it an interesting candidate for applications in materials science. The presence of electron-withdrawing groups such as chlorine and fluorine enhances its ability to participate in π-conjugation systems, which is advantageous for designing advanced materials like organic semiconductors and light-emitting diodes (LEDs). Recent research has highlighted its potential as a component in high-performance organic electronics due to its stability under thermal and photochemical conditions.

The biological activity of 4-Amino-2-chloro-5-fluorobenzonitrile has also been a focal point of recent investigations. Preclinical studies have shown that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has led to exploratory studies in oncology, where it has demonstrated selective cytotoxicity against cancer cell lines.

In conclusion, 4-Amino-2-chloro-5-fluorobenzonitrile stands out as a multifaceted compound with promising applications across diverse scientific domains. Its chemical versatility, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within the chemical sciences.